Cas no 111351-45-2 (Benz[c]acridine, 3-methoxy-)

Benz[c]acridine, 3-methoxy- structure
Benz[c]acridine, 3-methoxy- structure
Product Name:Benz[c]acridine, 3-methoxy-
CAS No:111351-45-2
MF:C18H13NO
MW:259.301924467087
CID:1197588
PubChem ID:13976688
Update Time:2025-04-20

Benz[c]acridine, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine, 3-methoxy-
    • 3-methoxybenzo[c]acridine
    • 111351-45-2
    • DTXSID00553627
    • Inchi: 1S/C18H13NO/c1-20-15-8-9-16-12(11-15)6-7-14-10-13-4-2-3-5-17(13)19-18(14)16/h2-11H,1H3
    • InChI Key: PDWUCFOASDVFDT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C=CC1=CC3C=CC=CC=3N=C21

Computed Properties

  • Exact Mass: 259.09979
  • Monoisotopic Mass: 259.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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